Cas no 261896-26-8 (trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid)

• Product Name: trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
• CAS No: 261896-26-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5304205
• Update Time: 2026-03-10

trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H17NO2/c1-6(2)3-7-4-10-5-8(7)9(11)12/h6-8,10H,3-5H2,1-2H3,(H,11,12)/t7-,8-/m0/s1
• InChI Key： WPLPJEWZNOILAV-YUMQZZPRSA-N
• SMILES： N1C[C@H](CC(C)C)[C@@H](C(O)=O)C1

Additional information on trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid

Introduction to trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic Acid (CAS No. 261896-26-8)

trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid, with the chemical identifier CAS No. 261896-26-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This pyrrolidine derivative has garnered attention due to its unique structural properties and potential applications in drug development and material science. The compound's molecular structure, featuring a pyrrolidine ring substituted with a 2-methylpropyl group at the 4-position and a carboxylic acid moiety at the 3-position, contributes to its distinctive chemical behavior and reactivity.

The< strong>pyrrolidine core is a six-membered heterocyclic amine, known for its versatility in medicinal chemistry. Its presence in numerous bioactive molecules underscores its importance as a pharmacophore. The incorporation of a< strong>2-methylpropyl group enhances the compound's lipophilicity, making it a candidate for oral bioavailability and membrane permeability optimization. Additionally, the carboxylic acid functionality at the 3-position provides opportunities for further derivatization, enabling the synthesis of esters, amides, and other pharmacologically relevant compounds.

In recent years, there has been growing interest in exploring novel derivatives of< strong>trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid for their potential therapeutic applications. Research has highlighted its role as a building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing compounds that interact with enzyme active sites or modulate receptor binding affinities. These interactions are critical for designing drugs that can selectively inhibit pathogenic processes while minimizing side effects.

The< strong>CAS No. 261896-26-8 registry number ensures standardized identification and facilitates literature retrieval, regulatory compliance, and quality control in industrial applications. This standardized nomenclature is essential for researchers and manufacturers to accurately reference and utilize the compound across different stages of drug discovery and development. The precision of such identifiers is particularly crucial when dealing with complex synthetic pathways and multi-step organic reactions.

One of the most compelling aspects of< strong>trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid is its adaptability in medicinal chemistry. The pyrrolidine scaffold can be modified in various ways to fine-tune pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity. Researchers have leveraged this flexibility to create libraries of analogs with enhanced efficacy or reduced toxicity compared to parent compounds. Such modifications are often guided by computational modeling and high-throughput screening techniques, which help predict how structural changes will influence biological activity.

The< strong>2-methylpropyl substituent plays a pivotal role in determining the compound's physicochemical properties. This alkyl group increases hydrophobicity, which can be advantageous for drugs that require crossing biological membranes. However, excessive lipophilicity may lead to poor solubility or increased toxicity, necessitating careful balancing during drug design. Recent advances in crystallography and spectroscopy have provided deeper insights into how these substituents influence molecular interactions within biological systems.

In addition to pharmaceutical applications, research has also explored< strong>trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid's potential in material science. Its unique structural features make it a candidate for developing novel polymers or functional materials with specific properties. For example, incorporating this compound into polymer backbones could yield materials with improved mechanical strength or thermal stability. Such innovations are particularly relevant in industries requiring high-performance materials for specialized applications.

The synthesis of< strong>CAS No. 261896-26-8-based compounds often involves multi-step organic transformations that require expertise in both classical and modern synthetic methodologies. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies are commonly employed to construct the desired molecular framework efficiently. The availability of high-purity starting materials is crucial for ensuring reproducibility and scalability in industrial settings.

Ethical considerations are also paramount when working with< strong>trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid. Responsible research practices must be upheld throughout drug development to ensure safety for both researchers and end-users. This includes rigorous toxicity assessments before moving from preclinical to clinical trials and adhering to regulatory guidelines set forth by agencies like the FDA or EMA.

The future prospects for< strong>trans-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid appear promising as advancements continue to emerge across multiple disciplines including medicinal chemistry, computational biology, and nanotechnology. By integrating interdisciplinary approaches—such as machine learning-assisted drug design—the potential applications could expand even further beyond traditional pharmaceuticals into areas like diagnostics or regenerative medicine.